Cas no 2227765-06-0 ((2S)-4-(4-ethylcyclohexyl)butan-2-ol)

• Product Name: (2S)-4-(4-ethylcyclohexyl)butan-2-ol
• CAS No: 2227765-06-0
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 5883706
• PubChem ID: 89083165
• Update Time: 2025-06-07

(2S)-4-(4-ethylcyclohexyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-ethylcyclohexyl)butan-2-ol
• SCHEMBL13429419
• EN300-1811580
• 2227765-06-0

• Inchi： 1S/C12H24O/c1-3-11-6-8-12(9-7-11)5-4-10(2)13/h10-13H,3-9H2,1-2H3/t10-,11?,12?/m0/s1
• InChI Key： GNTKXNMDEVNKIS-UNXYVOJBSA-N
• SMILES： O[C@@H](C)CCC1CCC(CC)CC1

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(4-ethylcyclohexyl)butan-2-ol

(2S)-4-(4-ethylcyclohexyl)butan-2-ol (CAS No. 2227765-06-0): An Overview of a Promising Chiral Compound in Pharmaceutical Research

(2S)-4-(4-ethylcyclohexyl)butan-2-ol (CAS No. 2227765-06-0) is a chiral compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of alcohols and is characterized by its chiral center, which imparts distinct stereochemical properties that are crucial for its biological activity and therapeutic potential.

The chemical structure of (2S)-4-(4-ethylcyclohexyl)butan-2-ol consists of a butanol backbone with a 4-ethylcyclohexyl substituent. The presence of the chiral center at the 2-position of the butanol moiety results in two enantiomers, (R) and (S), each with different biological activities. The (S)-enantiomer, specifically, has shown promising results in various preclinical studies, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of (2S)-4-(4-ethylcyclohexyl)butan-2-ol in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. The mechanism of action involves the activation of specific signaling pathways that promote cell survival and repair.

In addition to its neuroprotective properties, (2S)-4-(4-ethylcyclohexyl)butan-2-ol has also been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2S)-4-(4-ethylcyclohexyl)butan-2-ol is a complex process that requires precise control over the stereochemistry to ensure the formation of the desired enantiomer. Various synthetic routes have been explored, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries to achieve high enantioselectivity. One such method involves the use of a chiral phosphine ligand in conjunction with palladium-catalyzed allylic substitution reactions, which has been shown to yield high yields and excellent enantiomeric excess (ee).

The pharmacokinetic properties of (2S)-4-(4-ethylcyclohexyl)butan-2-ol have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Additionally, it has been shown to cross the blood-brain barrier efficiently, which is crucial for its therapeutic efficacy in neurological disorders.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of (2S)-4-(4-ethylcyclohexyl)butan-2-ol in human subjects. Early-phase trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (2S)-4-(4-ethylcyclohexyl)butan-2-ol (CAS No. 2227765-06-0) is a promising chiral compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for addressing unmet medical needs in various disease areas.